Cas no 2495-43-4 (3-Cyclohexene-1-carboxylic acid, oxiranylmethyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, oxiranylmethyl ester
• CAS No: 2495-43-4
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 1419932
• PubChem ID: 12640065
• Update Time: 2025-04-20

3-Cyclohexene-1-carboxylic acid, oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, oxiranylmethyl ester
• oxiran-2-ylmethyl cyclohex-3-ene-1-carboxylate
• 2495-43-4
• SCHEMBL427588
• (Oxiran-2-yl)methyl cyclohex-3-ene-1-carboxylate
• DTXSID80505321

• Inchi： 1S/C10H14O3/c11-10(13-7-9-6-12-9)8-4-2-1-3-5-8/h1-2,8-9H,3-7H2
• InChI Key： KUTROBBXLUEMDQ-UHFFFAOYSA-N
• SMILES： O1CC1COC(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters